Cas no 637747-58-1 (3-(1,3-benzothiazol-2-yl)-7-hydroxy-8-(4-methylpiperidin-1-yl)methyl-4H-chromen-4-one)

• Product Name: 3-(1,3-benzothiazol-2-yl)-7-hydroxy-8-(4-methylpiperidin-1-yl)methyl-4H-chromen-4-one
• CAS No: 637747-58-1
• MF: C₂₃H₂₂N₂O₃S
• MW: 406.497384548187
• CID: 5554808
• Update Time: 2025-07-08

3-(1,3-benzothiazol-2-yl)-7-hydroxy-8-(4-methylpiperidin-1-yl)methyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-benzothiazol-2-yl)-8-[(4-methylpiperidin-1-ium-1-yl)methyl]-4-oxochromen-7-olate
• 4H-1-Benzopyran-4-one, 3-(2-benzothiazolyl)-7-hydroxy-8-[(4-methyl-1-piperidinyl)methyl]-
• 3-(1,3-benzothiazol-2-yl)-7-hydroxy-8-(4-methylpiperidin-1-yl)methyl-4H-chromen-4-one

• Inchi： 1S/C23H22N2O3S/c1-14-8-10-25(11-9-14)12-16-19(26)7-6-15-21(27)17(13-28-22(15)16)23-24-18-4-2-3-5-20(18)29-23/h2-7,13-14,26H,8-12H2,1H3
• InChI Key： ATCMOHWSWARZAW-UHFFFAOYSA-N
• SMILES： C1OC2=C(CN3CCC(C)CC3)C(O)=CC=C2C(=O)C=1C1=NC2=CC=CC=C2S1

Experimental Properties

• Density: 1.350±0.06 g/cm3(Predicted)
• Boiling Point: 592.7±60.0 °C(Predicted)
• pka: 5.78±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3-(1,3-benzothiazol-2-yl)-7-hydroxy-8-(4-methylpiperidin-1-yl)methyl-4H-chromen-4-one

Introduction to 3-(1,3-benzothiazol-2-yl)-7-hydroxy-8-(4-methylpiperidin-1-yl)methyl-4H-chromen-4-one (CAS No. 637747-58-1)

3-(1,3-benzothiazol-2-yl)-7-hydroxy-8-(4-methylpiperidin-1-yl)methyl-4H-chromen-4-one, identified by its CAS number 637747-58-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the chromenone class, which is well-documented for its broad spectrum of biological activities. The presence of multiple pharmacophoric moieties, including a benzothiazole ring system and a 4-methylpiperidine moiety, makes it a promising candidate for further investigation in drug discovery and development.

The benzothiazole moiety is a key structural feature that contributes to the pharmacological properties of this compound. Benzothiazoles are known for their versatility in medicinal chemistry, exhibiting activities ranging from antimicrobial to anti-inflammatory effects. The 7-hydroxy group and the 8-(4-methylpiperidin-1-yl)methyl substituent further enhance the compound's potential by introducing hydrogen bonding capabilities and lipophilic characteristics, respectively. These features are critical in determining the compound's solubility, bioavailability, and interaction with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. The chromenone scaffold, particularly derivatives with benzothiazole substituents, has been extensively studied for their potential applications in treating various diseases, including cancer, neurological disorders, and infectious diseases. The specific combination of functional groups in 3-(1,3-benzothiazol-2-yl)-7-hydroxy-8-(4-methylpiperidin-1-yl)methyl-4H-chromen-4-one suggests that it may possess unique pharmacological properties that could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its potential as an inhibitor of kinases and other enzymes involved in cancer progression. Kinases are critical enzymes that regulate numerous cellular processes, and their dysregulation is often associated with tumorigenesis. By targeting specific kinases, compounds like 3-(1,3-benzothiazol-2-yl)-7-hydroxy-8-(4-methylpiperidin-1-yl)methyl-4H-chromen-4-one could potentially disrupt signaling pathways that promote cancer cell growth and survival. Preliminary studies have suggested that chromenone derivatives exhibit inhibitory activity against various kinases, making them attractive candidates for further development.

Furthermore, the presence of the hydroxy group in the chromenone ring may contribute to the compound's ability to interact with biological targets through hydrogen bonding. This interaction can be crucial for achieving high affinity and selectivity towards specific enzymes or receptors. Additionally, the methylpiperidine moiety may enhance metabolic stability and improve oral bioavailability, which are important factors for drug candidates intended for clinical use.

The synthesis of 3-(1,3-benzothiazol-2-yl)-7-hydroxy-8-(4-methylpiperidin-1-yl)methyl-4H-chromen-4-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The benzothiazole ring system is typically introduced through condensation reactions involving thioamides or thioureas with appropriately substituted aldehydes or ketones. The hydroxyl group at the 7-position can be incorporated via hydroxylating agents or through selective oxidation of existing functional groups. Finally, the piperidine side chain is attached via nucleophilic substitution or other coupling reactions.

Recent advances in synthetic methodologies have enabled more efficient and scalable production of complex organic molecules like this one. Techniques such as transition-metal-catalyzed cross-coupling reactions have significantly improved the accessibility of heterocyclic compounds like benzothiazoles and chromenones. These methods allow for precise functionalization at multiple positions within the molecule, enabling the rapid exploration of structural variations.

In terms of biological evaluation, 3-(1,3-benzothiazol-2-yl)-7-hydroxy-8-(4-methylpiperidin-1-ylmethyl)-4H-chromen--one (CAS No. 63774758--58--11) has shown promise in initial in vitro assays. These studies have highlighted its potential as an inhibitor of several kinases associated with cancer cell proliferation. For instance, preliminary data suggest that it may inhibit cyclin-dependent kinases (CDKs), which are essential for cell cycle regulation. By modulating CDK activity, this compound could potentially induce cell cycle arrest or apoptosis in cancer cells.

Additionally, the compound's interaction with other biological targets has been explored to assess its potential therapeutic applications beyond oncology. Studies have indicated that it may exhibit anti-inflammatory properties by inhibiting key inflammatory pathways such as NF-kB or MAPK signaling cascades. These pathways are involved in mediating inflammatory responses and are often dysregulated in chronic inflammatory diseases like rheumatoid arthritis or inflammatory bowel disease.

The hydrophobic nature of the methyl--pip--eridine moiety may also contribute to its ability to cross biological membranes, enhancing its penetration into cells where it can exert its pharmacological effects. This characteristic is particularly important for drugs designed to target intracellular signaling pathways or nuclear receptors.

Given these promising findings, 33(13--benzot--hia--zol22yI)77--hydroxy88(44--me---t--h--yp--i---peri---di---i---n21I)myll44Hchro--men44one (CAS No 63774--)58581) represents a valuable addition to the arsenal of compounds being investigated for novel therapeutic applications Its unique structural features make it a versatile scaffold that can be modified further to optimize potency selectivity bioavailability an overall pharmacokinetic profile Further research is warranted to fully elucidate its mechanism(s) action(s) an explore its potential as a lead compound for drug development